PDE4B-IN-2

• Molecular Formula: C19H18ClN3O2S
• Molecular Weight: 387.9 g/mol
• InChI: InChI=1S/C19H18ClN3O2S/c1-3-14-11(2)21-19(15-8-9-16(20)26-15)23-18(14)22-13-6-4-12(5-7-13)10-17(24)25/h4-9H,3,10H2,1-2H3,(H,24,25)(H,21,22,23)
• InChIKey: FDVSPBLZPJMXFV-UHFFFAOYSA-N

PDE4B-IN-2 for Procurement: A Selective, Orally Active PDE4B Inhibitor (IC50 = 15 nM)

PDE4B-IN-2 (also referred to as A-33 or compound 33) is a small-molecule inhibitor belonging to the phosphodiesterase-4 (PDE4) class, specifically designed to selectively target the PDE4B isoform . It is characterized as an orally active agent with an inhibitory concentration (IC50) of 15 nM against PDE4B, demonstrating >100-fold selectivity over the PDE4D isoform (IC50 = 1.7 μM) . Its primary mechanism of action involves preventing the hydrolysis of cyclic adenosine monophosphate (cAMP), thereby elevating intracellular cAMP levels to exert potent anti-inflammatory effects .

PDE4B-specific pathway inhibition studies

Isoform-selectivity assay context (PDE4B vs PDE4D)

Structurally resolved CR3-helix engagement for SAR programs

Orally active probe for in vivo pharmacology research

Why PDE4B-IN-2 Cannot Be Readily Substituted with Other PDE4 or PDE4B Inhibitors

Substituting PDE4B-IN-2 with another PDE4 or even another PDE4B inhibitor without careful consideration is scientifically unsound due to critical, quantifiable differences in isoform selectivity, safety pharmacology, and pharmacokinetic (PK) profiles. For instance, while the clinical candidate BI 1015550 (Nerandomilast) exhibits higher potency against PDE4B (IC50 = 7.2 nM) [1], it has a markedly narrower selectivity window over PDE4D (IC50 = 91 nM, ~12.6-fold) . Conversely, a compound like SIP0401 shows a 4-7 fold selectivity for PDE4B over PDE4A/C/D, but with significantly weaker absolute potency (IC50 = 282-338 nM) [2]. These differences in target engagement profiles directly impact downstream cAMP signaling, inflammatory cytokine suppression, and the risk of mechanism-based adverse effects, such as emesis, which is primarily linked to PDE4D inhibition [3].

Isoform selectivity magnitude differs

Pan-PDE4 inhibitors lack the CR3-helix engagement and exhibit limited PDE4B/PDE4D selectivity, which may shift isoform-attribution endpoints.

Structural binding mechanism not conserved

Roflumilast and rolipram do not engage the CR3 regulatory helix, reducing target-engagement confidence for PDE4B-specific pathway studies.

Behavioral endpoint profile may not transfer

PDE4D-selective inhibitors produce procognitive, not antidepressant-like, responses in rodent models, limiting substitution for depression-related pathway research.

• [1] MedChemExpress. (n.d.). Nerandomilast (BI 1015550) Product Datasheet. Retrieved from https://www.medchemexpress.cn View Source
• [2] Springer. (2026). Integrated Biochemical and Cellular Validation of SIP0401 as an Isoform-preferential PDE4B Inhibitor. Molecular Biology Reports, 53, 480. DOI: 10.1007/s11033-026-11644-x View Source
• [3] Giovannoni, M. P., Cesari, N., Graziano, A., Vergelli, C., Biancalani, C., Biagini, P., & Dal Piaz, V. (2007). Synthesis of pyrrolo[2,3-d]pyridazinones as potent, subtype selective PDE4 inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 22(3), 309-318. View Source

Quantitative Evidence for Differentiating PDE4B-IN-2 from Key Comparators

Superior PDE4B/PDE4D Selectivity Compared to Clinical Candidate BI 1015550

PDE4B-IN-2 demonstrates a >100-fold selectivity for PDE4B over PDE4D, calculated as the ratio of its IC50 for PDE4D (1.7 μM) to its IC50 for PDE4B (15 nM) . In contrast, the clinical candidate BI 1015550 (Nerandomilast) exhibits a significantly lower selectivity window of approximately 12.6-fold for PDE4B over PDE4D, with IC50 values of 7.2 nM for PDE4B and 91 nM for PDE4D .

Subtype Selectivity

Head-to-head

PDE4B-IN-2: PDE4B IC50 15 nM vs PDE4D 1,700 nM (>100-fold) Roflumilast: ~3-fold; Rolipram: ~1.8-fold

Supports PDE4B-specific pathway interpretation

Biochemical assay; recombinant human enzymes

Evidence Dimension	Selectivity ratio of PDE4B inhibition over PDE4D
Target Compound Data	>100-fold (IC50: PDE4B = 15 nM, PDE4D = 1.7 μM)
Comparator Or Baseline	BI 1015550 (Nerandomilast): ~12.6-fold (IC50: PDE4B = 7.2 nM, PDE4D = 91 nM)
Quantified Difference	~8-fold greater selectivity for PDE4B over PDE4D
Conditions	Biochemical enzyme inhibition assays using recombinant human PDE4B and PDE4D isoforms.

Why This Matters

Higher selectivity for PDE4B over PDE4D is crucial as it is hypothesized to maintain anti-inflammatory efficacy while reducing the emetic side effects associated with PDE4D inhibition, making PDE4B-IN-2 a superior tool for dissecting PDE4B-specific biology.

Favorable Cytochrome P450 (CYP) Inhibition Profile for Reduced Drug-Drug Interaction Risk

PDE4B-IN-2 exhibits a clean CYP inhibition profile in vitro, with IC50 values greater than 10 μM for key drug-metabolizing enzymes CYP1A2, CYP3A4, CYP2C9, and CYP2D6 . This contrasts with many compounds in its class where CYP inhibition can be a significant liability. While specific CYP inhibition data for direct comparators like BI 1015550 or roflumilast were not identified in the same assay, this data point is a critical differentiator for PDE4B-IN-2 in complex in vivo studies involving co-administered drugs.

Behavioral Selectivity

Head-to-head

A-33 (0.3-1 mg/kg i.p.) reduced immobility in FST; D159687 (PDE4D) showed no antidepressant effect, improved memory instead

Reported PDE4B-specific behavioral endpoint context

Mouse C57BL/6J; forced swim and tail suspension tests

Evidence Dimension	In vitro inhibition of major CYP450 isoforms
Target Compound Data	IC50 > 10 μM for CYP1A2, CYP3A4, CYP2C9, and CYP2D6
Comparator Or Baseline	Typical class liability: significant CYP inhibition at sub-micromolar to low micromolar concentrations (inferred class-level risk)
Quantified Difference	>10-fold safety margin over common CYP inhibition thresholds
Conditions	In vitro recombinant CYP enzyme inhibition assays.

Why This Matters

A clean CYP profile minimizes the risk of drug-drug interactions, making PDE4B-IN-2 a more reliable and interpretable tool for in vivo pharmacology studies, especially in disease models requiring co-administration of standard-of-care agents.

Demonstrated In Vivo Oral Bioavailability with Quantifiable Exposure

PDE4B-IN-2 demonstrates significant oral bioavailability in mice, with a maximum plasma concentration (Cmax) of 8.7 μg/mL and an area under the curve (AUC) of 52.3 μg·h/mL following a 2 mg/kg oral dose . In contrast, the more potent PDE4B-IN-6 (compound 4i) is primarily characterized in vitro, and its in vivo PK data is not as prominently established in the same publication [1].

In Vivo TNF-α ID50

Reported

ID50 = 14 mg/kg p.o. (LPS mouse model)

Reported in vivo anti-inflammatory endpoint context

Direct comparator data not available; cross-study review

Evidence Dimension	Oral pharmacokinetic exposure in mice
Target Compound Data	Cmax = 8.7 μg/mL; AUC = 52.3 μg·h/mL (at 2 mg/kg, p.o.)
Comparator Or Baseline	PDE4B-IN-6 (compound 4i): In vivo PK data not reported or less established in the primary publication.
Quantified Difference	Qualitative advantage of validated in vivo PK data available for PDE4B-IN-2.
Conditions	In vivo pharmacokinetic study in mice after a single oral (p.o.) dose of 2 mg/kg.

Why This Matters

Quantifiable in vivo exposure is essential for translating in vitro findings to animal models of disease. The availability of established PK data for PDE4B-IN-2 reduces experimental uncertainty and streamlines in vivo study design compared to analogs with unknown or limited PK properties.

• [1] Moussa, A. M., et al. (2025). Design and development of potent roflumilast analogues targeting PDE-4B: selectivity and pharmacokinetic insights. Bioorganic Chemistry, 167, 109201. View Source

Potent In Vivo Anti-Inflammatory Activity in Pulmonary Inflammation Model

PDE4B-IN-2 demonstrates functional in vivo efficacy, as evidenced by its ability to inhibit LPS-induced neutrophil accumulation in mouse lungs, a key model of pulmonary inflammation . Furthermore, it inhibits LPS-induced TNF-α production in vitro from mouse PBMCs with an IC50 of 0.5 μM . This is in contrast to the quinoline-based PDE4B inhibitor compound f4, which showed a much weaker IC50 of 0.94 μM for PDE4B enzyme inhibition, and its in vivo anti-inflammatory effects were limited to an adjuvant-induced arthritis model, not a direct pulmonary inflammation model [1].

CYP450 Profile

Class-level

IC50 >10 µM for CYP1A2, 2C9, 2D6, 3A4

Low DDI interaction potential for co-dosing research

Supplier/CHEMBL data; independent validation recommended

Evidence Dimension	In vivo anti-inflammatory efficacy in pulmonary model
Target Compound Data	Inhibits LPS-induced neutrophil accumulation in mouse lungs; in vitro TNF-α IC50 = 0.5 μM
Comparator Or Baseline	Compound f4: IC50 for PDE4B = 0.94 μM; in vivo efficacy demonstrated in an arthritis model, not a lung inflammation model.
Quantified Difference	PDE4B-IN-2 shows ~2-fold more potent in vitro TNF-α suppression and validated activity in a distinct, clinically relevant pulmonary inflammation model.
Conditions	In vivo: Mouse model of LPS-induced pulmonary inflammation; In vitro: LPS-stimulated mouse PBMCs.

Why This Matters

Direct demonstration of anti-inflammatory activity in a lung-specific model provides stronger justification for selecting PDE4B-IN-2 for respiratory disease research (e.g., COPD, asthma) compared to compounds like f4, which have not been validated in this setting.

• [1] Xing, S., Fan, W., Chen, J., et al. (2022). Novel quinoline-based derivatives: A new class of PDE4B inhibitors for adjuvant-induced arthritis. Read by QxMD. Retrieved from https://read.qxmd.com/read/35660249/ View Source

Distinct CNS Pharmacological Profile Compared to PDE4D-Selective Inhibitors

In a head-to-head comparison in mice, the PDE4B-selective inhibitor A-33 (PDE4B-IN-2) demonstrated a distinct antidepressant-like profile, significantly reducing immobility time in the forced swim and tail suspension tests [1]. In contrast, the PDE4D-selective inhibitor D159687 showed a procognitive profile, improving memory in the novel object recognition test but had no antidepressant-like effects [2]. This demonstrates that pharmacological effects are isoform-dependent and cannot be generalized across all PDE4 inhibitors.

Co-crystal Structure

Reported

PDB: 4MYQ, 1.90 Å; CR3 helix engagement validated

Supports rational SAR and selectivity engineering

Reciprocal mutation confirms 70-80 fold potency shift

Evidence Dimension	Behavioral pharmacology in mouse models
Target Compound Data	Antidepressant-like profile: reduced immobility in forced swim and tail suspension tests.
Comparator Or Baseline	D159687 (PDE4D-selective): Procognitive profile: improved memory in novel object recognition test; no antidepressant-like effects.
Quantified Difference	Qualitative difference in behavioral phenotype: PDE4B inhibition produces an antidepressant effect, while PDE4D inhibition enhances memory.
Conditions	In vivo mouse behavioral assays: forced swim test, tail suspension test, and novel object recognition test.

Why This Matters

This head-to-head evidence proves that PDE4B-selective inhibition, as achieved by PDE4B-IN-2, produces a specific and distinct CNS phenotype that is not recapitulated by PDE4D-selective inhibitors. This is critical for neuroscience researchers investigating the role of PDE4 isoforms in mood disorders.

• [1] Comparison of the Pharmacological Profiles of Selective PDE4B and PDE4D Inhibitors in the Central Nervous System. (2017). Scientific Reports, 7, 40115. DOI: 10.1038/srep40115 View Source
• [2] Comparison of the Pharmacological Profiles of Selective PDE4B and PDE4D Inhibitors in the Central Nervous System. (2017). Scientific Reports, 7, 40115. DOI: 10.1038/srep40115 View Source

Optimal Research and Industrial Application Scenarios for PDE4B-IN-2

Dissecting Isoform-Specific Roles in Inflammation

Researchers studying the distinct contributions of PDE4B and PDE4D to inflammatory processes can leverage PDE4B-IN-2 as a gold-standard tool due to its exceptional >100-fold selectivity window for PDE4B over PDE4D . This selectivity, which is ~8-fold greater than that of the clinical candidate BI 1015550 [1], allows for a clearer interpretation of results by minimizing confounding effects from PDE4D inhibition. This is particularly valuable in complex inflammatory models like LPS-induced pulmonary inflammation, where PDE4B-IN-2 has demonstrated in vivo efficacy in reducing neutrophil accumulation [2].

In Vivo Pharmacological Studies Requiring Reliable Oral Exposure

For scientists designing in vivo studies, PDE4B-IN-2 offers a significant advantage due to its validated oral bioavailability. The compound has defined pharmacokinetic parameters in mice (Cmax = 8.7 μg/mL, AUC = 52.3 μg·h/mL at 2 mg/kg p.o.), which reduces the risk of failed studies due to inadequate exposure . This is a key differentiator from other potent but less-characterized PDE4B inhibitors like PDE4B-IN-6, where in vivo PK data may be limited or not as readily available [1]. Furthermore, its favorable CYP inhibition profile (IC50 > 10 μM for major isoforms) [2] makes it a safer choice for combination studies or disease models involving polypharmacy.

Behavioral Neuroscience and Mood Disorder Research

Neuroscientists investigating the role of PDE4 subtypes in mood and cognition should select PDE4B-IN-2 based on its proven and distinct antidepressant-like behavioral profile in mice . A direct comparative study showed that PDE4B-IN-2 (A-33) produces a specific antidepressant effect, while a PDE4D-selective inhibitor produced a procognitive effect with no antidepressant activity [1]. This evidence positions PDE4B-IN-2 as an essential tool for validating the role of PDE4B in mood regulation and for screening for novel antidepressant mechanisms.

Pulmonary Inflammation and COPD Model Development

PDE4B-IN-2 is a highly suitable tool for research into chronic inflammatory lung diseases such as COPD and asthma. Its ability to inhibit LPS-induced neutrophil accumulation in mouse lungs , combined with its potent suppression of TNF-α production from immune cells (IC50 = 0.5 μM) [1], provides direct, model-relevant validation. Unlike some other PDE4B inhibitors whose in vivo efficacy has been shown only in arthritis models [2], PDE4B-IN-2's activity in a pulmonary inflammation model makes it the preferred choice for researchers focused on respiratory disease biology.

Application

Selection Property

Validation Focus

CNS pathway dissection (PDE4B vs PDE4D)

Isoform-selectivity for PDE4B over PDE4D

Behavioral endpoint attribution (e.g., FST)

PDE4B SAR library development

Co-crystal structure-validated CR3 engagement

SAR guided by PDB 4MYQ

In vivo anti-inflammatory research

Oral activity with subtype-selective target engagement

TNF-α suppression; emetic endpoint profile differentiation

Polypharmacy interaction studies

Low CYP450 inhibition profile

Co-administration PK interaction review

• [1] Moussa, A. M., et al. (2025). Design and development of potent roflumilast analogues targeting PDE-4B: selectivity and pharmacokinetic insights. Bioorganic Chemistry, 167, 109201. View Source
• [2] Xing, S., Fan, W., Chen, J., et al. (2022). Novel quinoline-based derivatives: A new class of PDE4B inhibitors for adjuvant-induced arthritis. Read by QxMD. Retrieved from https://read.qxmd.com/read/35660249/ View Source